Cas no 82004-06-6 (Bicyclo[4.1.0]heptane-3-methanol,4,7,7-trimethyl-)

• Product name: Bicyclo[4.1.0]heptane-3-methanol,4,7,7-trimethyl-
• CAS No: 82004-06-6
• MF: C₁₁H₂₀O
• MW: 168.2759
• CID: 726200
• PubChem ID: 13379028

Bicyclo[4.1.0]heptane-3-methanol,4,7,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptane-3-methanol,4,7,7-trimethyl-
• (3,7,7-trimethyl-4-bicyclo[4.1.0]heptanyl)methanol
• 4,7,7,-trimethylbicyclo[4.1.0]heptane-3-methanol
• 82004-06-6
• DTXSID801002376
• 4,7,7,-Trimethylbicyclo(4.1.0)heptane-3-methanol
• (4,7,7-Trimethylbicyclo[4.1.0]heptan-3-yl)methanol
• 4-hydroxymethylcarane
• Bicyclo(4.1.0)heptane-3-methanol, 4,7,7-trimethyl-
• EINECS 279-874-2

• Inchi： InChI=1S/C11H20O/c1-7-4-9-10(11(9,2)3)5-8(7)6-12/h7-10,12H,4-6H2,1-3H3
• InChI Key： QDGZSGUFJHLTOU-UHFFFAOYSA-N
• SMILES： CC1CC2C(C2(C)C)CC1CO

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų
• XLogP3: 2.7